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Compound of Interest

Compound Name: (2-Amino-5-chlorophenyl)methanol

Cat. No.: B1269084 Get Quote

Audience: Researchers, scientists, and drug
development professionals.
This document provides core physicochemical data for (2-Amino-5-chlorophenyl)methanol, a
key reagent and intermediate in various chemical syntheses.

Core Data Summary
The fundamental molecular properties of (2-Amino-5-chlorophenyl)methanol have been

collated from verified sources and are presented below. This data is essential for stoichiometric

calculations, analytical characterization, and experimental design.

Identifier Value

Molecular Formula C₇H₈ClNO[1]

Molecular Weight 157.60 g/mol [1][2][3]

CAS Number 37585-25-4[1][2][3]

Melting Point 107-109°C
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The following diagram illustrates the relationship between the compound's name and its

fundamental molecular identifiers.
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Fig. 1: Core Identifiers

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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